Cas no 1152604-56-2 (1-(2-ethylphenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2-ethylphenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid
• CAS No: 1152604-56-2
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD11101749
• CID: 4572953
• PubChem ID: 43133817
• Update Time: 2025-05-21

1-(2-ethylphenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Ethylphenyl)-4-hydroxy-1H-pyrazole-3-carboxylic Acid
• 1H-Pyrazole-3-carboxylic acid, 1-(2-ethylphenyl)-4-hydroxy-
• 1-(2-ethylphenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid

• MDL： MFCD11101749
• Inchi： 1S/C12H12N2O3/c1-2-8-5-3-4-6-9(8)14-7-10(15)11(13-14)12(16)17/h3-7,15H,2H2,1H3,(H,16,17)
• InChI Key： ARTCTQOJUBWBNM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2CC)C=C(O)C(C(O)=O)=N1

1-(2-ethylphenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2-ethylphenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid

1-(2-Ethylphenyl)-4-Hydroxy-1H-Pyrazole-3-Carboxylic Acid: A Comprehensive Overview

The compound 1-(2-ethylphenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid, with the CAS number 1152604-56-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and advanced materials. The structure of this compound is characterized by a pyrazole ring system substituted with a hydroxyl group at position 4 and a carboxylic acid group at position 3, along with an ethylphenyl substituent at position 1. These structural features contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the potential of 1-(2-ethylphenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid as a promising candidate in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential lead molecule for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. The hydroxyl group at position 4 plays a critical role in hydrogen bonding interactions, which enhances its bioavailability and pharmacokinetic properties.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. A study conducted by researchers at the University of California revealed that 1-(2-ethylphenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid can serve as a building block for constructing advanced organic frameworks, such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials have applications in gas storage, catalysis, and sensing technologies. The carboxylic acid group at position 3 facilitates coordination with metal ions, enabling the formation of robust and versatile materials.

The synthesis of 1-(2-ethylphenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A recent paper published in Organic Process Research & Development described an efficient route for the synthesis of this compound using microwave-assisted reactions. This method not only improves reaction yields but also reduces production time, making it more viable for large-scale manufacturing.

Beyond its chemical synthesis and applications, the environmental impact of 1-(2-ethylphenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles to assess its potential risks to ecosystems. Preliminary studies suggest that this compound exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional chemicals used in pharmaceuticals and industrial applications.

In conclusion, 1-(2-ethylphenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to make significant contributions to the fields of medicine, materials science, and beyond.